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Compound of Interest |

Compound Name: 1,3-Diacetoxypropane
CAS No.: 628-66-0
Cat. No.: B1205214

Get Quote
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1,3-Diacetoxypropane, a seemingly simple diester, is a compound of significant utility in the
chemical and pharmaceutical sciences. It is formally the product of the condensation of
propane-1,3-diol with two molecules of acetic acid.[1][2][3] This structure, featuring two acetoxy
groups on a flexible three-carbon backbone, imparts a unique combination of properties that
make it a valuable solvent, a versatile chemical intermediate, and a building block in polymer
chemistry.[1] For drug development professionals, its ester linkages present an intriguing
scaffold for prodrug design, where enzymatic cleavage could facilitate controlled release. This
document provides an in-depth exploration of its nomenclature, physicochemical
characteristics, synthesis, and key applications.

Nomenclature and Structural Elucidation

A precise understanding of a compound begins with its unequivocal identification through
systematic nomenclature and structural analysis.

IUPAC and Systematic Naming

The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized name
to avoid ambiguity. The designated IUPAC name for this compound is 3-acetyloxypropyl
acetate.[1][2][4]
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Alternative systematic names are also accepted and found in the literature, including:
e Propane-1,3-diyl diacetate (substitutive nomenclature)[1]

o 1,3-Bis(acetyloxy)propane (multiplicative nomenclature)[1][5]

Common Synonyms and Key Ildentifiers

In industrial and academic settings, several common or trivial names are frequently used.[1]
The compound is also cataloged across numerous databases with specific identifiers.

Identifier Type Identifier Source

CAS Number 628-66-0 21131141161 7118]
Common Synonym Trimethylene acetate [L1[3151[7]
Common Synonym 1,3-Propylene glycol diacetate [L1[31517]
Molecular Formula C7H1204 [1][2][3][6][8]

DSVGICPKBRQDDX-
InChl Key [L][21[61[7]
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Structural Analysis

1,3-Diacetoxypropane is the diacetate ester of propane-1,3-diol.[2][3][4] This structural
relationship is fundamental; the properties of the diol (a viscous, hydrophilic liquid) are
significantly altered by the esterification of its two terminal hydroxyl groups, leading to a less
polar, more volatile compound.

Caption: Chemical structure of 1,3-Diacetoxypropane.

Physicochemical Properties

The utility of a chemical compound is dictated by its physical and chemical properties. The data
below are compiled from various chemical databases and supplier specifications.
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Property Value Unit Source(s)
Molecular Weight 160.17 g/mol [11121141181
Appearance Colorless to I-igh-t

yellow clear liquid
Density ~1.06 g/cm3 [3114]
Boiling Point ~210 °C [31[4]
Flash Point ~97.5 °C [31[4]
Water Solubility 0.62 M [11[3]
Refractive Index ~1.417 - [3]

The presence of four oxygen atoms (two carbonyl and two ether) allows for hydrogen bonding
with protic solvents, explaining its moderate water solubility. However, the seven-carbon
hydrocarbon portion gives it significant nonpolar character, making it an effective solvent for a
range of organic compounds.

Synthesis and Reaction Chemistry

Understanding the synthesis of 1,3-diacetoxypropane is crucial for its cost-effective
procurement or in-house preparation. Its reactivity is dominated by the chemistry of the ester
functional groups.

Key Synthetic Pathways

Several reliable methods exist for the preparation of 1,3-diacetoxypropane.

» Direct Esterification (Fischer Esterification): This is the most common laboratory-scale
method, involving the reaction of propane-1,3-diol with an excess of acetic acid.[1] The
reaction is typically catalyzed by a strong acid, such as sulfuric acid, and requires heating to
drive the equilibrium towards the product by removing the water formed.

» Acetylation with Acetic Anhydride: A more efficient, though often more expensive, method
involves treating propane-1,3-diol with acetic anhydride.[1] This reaction is often faster and
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avoids the equilibrium limitations of Fischer esterification, as the byproduct is acetic acid

rather than water.

¢ Industrial Hydrogenation Process: A patented industrial method involves the catalytic

hydrogenation of (3-acetoxypropionaldehyde in an acetic acid solution.[9] This highlights its

role as a precursor to 1,3-propanediol, a valuable monomer for polyesters.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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